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Compound of Interest

Compound Name: 2-Ethyl-1,3-cyclopentanedione

Cat. No.: B179523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential applications of 2-Ethyl-1,3-cyclopentanedione, a versatile building block in organic

synthesis and a compound of interest in medicinal chemistry.

Core Properties and Data
2-Ethyl-1,3-cyclopentanedione is a cyclic dione that serves as a key intermediate in the

synthesis of various organic molecules, including steroids.[1] Its chemical and physical

properties are summarized below.
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Property Value References

Molecular Weight 126.15 g/mol [2][3][4]

Molecular Formula C₇H₁₀O₂ [3][4][5]

CAS Number 823-36-9 [5][6]

Appearance
White to light yellow powder or

crystal
[5][6]

Melting Point 172-175 °C [1]

pKa 10.87 ± 0.20 (Predicted) [1]

Synonyms
Ethylcycle-D, 2-

Ethylcyclopentane-1,3-dione
[3][4]

Experimental Protocols: Synthesis
The synthesis of 2-Ethyl-1,3-cyclopentanedione can be achieved through the base-promoted

intramolecular cyclization (Dieckmann condensation) of an appropriate ester, such as ethyl 4-

oxohexanoate. The following protocol is adapted from a similar procedure for a related

compound.[7]

Protocol: Synthesis via Dieckmann Condensation
Objective: To synthesize 2-Ethyl-1,3-cyclopentanedione from ethyl 4-oxohexanoate.

Materials:

Ethyl 4-oxohexanoate

Sodium methoxide

Xylene (anhydrous)

Dimethyl sulfoxide (DMSO)

12 N Hydrochloric acid (HCl)
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Diethyl ether

Deionized water

Procedure:

A 3-liter, three-necked, round-bottomed flask is equipped with a dropping funnel, a

mechanical stirrer, and a distillation head connected to a condenser.

The flask is charged with 1.4 liters of xylene, which is then heated to boiling.

A solution of sodium methoxide in methanol (e.g., 43 g in 179 g of solution) is added over 20

minutes while distilling off the solvent.

An additional 300 ml of xylene is added, and distillation is continued until the vapor

temperature reaches 138°C to ensure removal of methanol.

After cooling, 18 ml of DMSO is added to the resulting white suspension.

A solution of ethyl 4-oxohexanoate (e.g., 100 g) in 200 ml of xylene is added to the

vigorously stirred sodium methoxide suspension over 25 minutes, while continuously

collecting the distillate at a vapor temperature of 134–137°C.

The resulting orange-colored mixture is heated for an additional 5 minutes and then cooled

to room temperature.

The reaction is quenched by the addition of 165 ml of water with vigorous stirring, resulting in

two clear phases.

The mixture is cooled in an ice bath and acidified with 82 ml of 12 N HCl.

The mixture is stirred at 0°C for 1.5 hours, during which the product crystallizes.

The crystalline product is collected by suction filtration and washed with ice-cooled diethyl

ether.

For purification, the crude product is dissolved in boiling water, filtered while hot, and the

filtrate is concentrated and cooled to 0°C overnight to recrystallize the final product, 2-Ethyl-
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1,3-cyclopentanedione.

Synthesis Workflow for 2-Ethyl-1,3-cyclopentanedione

Reaction Setup

Cyclization Reaction

Workup and Isolation

Purification

Charge flask with xylene and heat to boiling

Add sodium methoxide solution while distilling

Add more xylene and continue distillation to remove methanol

Add DMSO to the suspension

Add ethyl 4-oxohexanoate in xylene while distilling

Heat for 5 minutes post-addition

Cool and quench with water

Acidify with HCl in an ice bath

Stir to crystallize product

Filter and wash with diethyl ether

Recrystallize from hot water

Collect pure 2-Ethyl-1,3-cyclopentanedione
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Caption: A flowchart illustrating the key stages in the synthesis of 2-Ethyl-1,3-
cyclopentanedione.

Applications in Research and Drug Development
Cyclopentanedione derivatives are recognized for their wide range of biological activities,

including antifungal, anti-inflammatory, and cytostatic effects.[8] This makes them attractive

scaffolds in drug discovery.

Bio-isostere for Carboxylic Acids
In medicinal chemistry, the cyclopentanedione moiety is explored as a potential bio-isostere for

the carboxylic acid functional group.[9] Bio-isosteres are substituents or groups with similar

physical or chemical properties that impart similar biological properties to a chemical

compound. Replacing a carboxylic acid with a cyclopentanedione can modulate properties like

acidity, lipophilicity, and metabolic stability while potentially retaining the necessary interactions

with a biological target, such as a receptor or enzyme.[9] For instance, cyclopentane-1,2-dione

derivatives have been successfully used as surrogates for carboxylic acids in the design of

thromboxane A₂ prostanoid (TP) receptor antagonists.[9]
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Concept of Cyclopentanedione as a Bio-isostere
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Caption: Diagram showing cyclopentanedione as a bio-isostere for a carboxylic acid in drug

design.

Chemical Probes for Sulfenic Acid Labeling
Derivatives of 1,3-cyclopentanedione are utilized in the development of chemical probes for the

selective labeling of sulfenic acid (-SOH) in proteins.[10] Sulfenic acid is a transient post-

translational modification of cysteine residues that plays a crucial role in redox signaling. The

high reactivity and selectivity of the dione scaffold allow for the covalent trapping and

subsequent detection of these modified proteins. This application is vital for studying cellular

redox processes and identifying proteins involved in oxidative stress pathways.

The general workflow involves synthesizing a tagged 1,3-cyclopentanedione derivative (e.g.,

with a biotin tag for affinity purification or a fluorescent tag for imaging) and then incubating it
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with a protein sample to label the sulfenic acid-modified proteins.

Workflow for Protein Sulfenic Acid Labeling

Synthesize Tagged 1,3-Cyclopentanedione Probe
(e.g., Biotin-CPD)

Incubate Protein Sample with CPD Probe

Prepare Protein Sample
(Cell lysate, purified protein, etc.)

Induce Oxidative Stress
(optional, to generate -SOH)

Covalent Labeling of Protein-SOH

Downstream Analysis

Affinity Purification
(e.g., using Streptavidin beads for Biotin tag)

Purification

Western Blot / Gel Imaging
(Detection of labeled proteins)

Detection

Mass Spectrometry
(Identification of labeled proteins and sites)
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Caption: Experimental workflow for labeling sulfenic acid-modified proteins using a CPD-based

probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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